Cas no 2097968-77-7 (1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride)

• Product Name: 1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride
• CAS No: 2097968-77-7
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• CID: 5702320
• Update Time: 2025-07-22

1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride
• 1-[3-(methylamino)azetidin-1-yl]ethanone hydrochloride

• Inchi： 1S/C6H12N2O.ClH/c1-5(9)8-3-6(4-8)7-2;/h6-7H,3-4H2,1-2H3;1H
• InChI Key： AFASAJGOYZUGNG-UHFFFAOYSA-N
• SMILES： C(N1CC(NC)C1)(=O)C.Cl

Additional information on 1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride

Introduction to 1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride (CAS No. 2097968-77-7)

1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride, identified by the chemical compound code CAS No. 2097968-77-7, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidinone derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a methylamino substituent at the 3-position of the azetidine ring, which is connected to an ethanone moiety, further modified by a hydrochloride salt form. This unique configuration imparts distinct chemical and pharmacological properties, making it a subject of intense study in drug discovery and development.

The synthesis of 1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as amino acids or heterocyclic compounds. The introduction of the methylamino group enhances the compound's reactivity and binding affinity to biological targets, while the azetidine ring provides a rigid scaffold that mimics natural bioactive molecules. The hydrochloride salt form improves solubility and stability, facilitating its use in both in vitro and in vivo experimental settings.

In recent years, there has been growing interest in azetidinone derivatives due to their potential roles as pharmacological agents. Studies have demonstrated that these compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methylamino group in 1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride is particularly noteworthy, as it has been shown to modulate enzyme activity and interfere with pathogenic pathways. For instance, research indicates that this moiety can interact with specific amino acid residues in target proteins, leading to altered protein function and potentially therapeutic effects.

One of the most compelling aspects of 1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride is its potential application in oncology research. Preliminary studies have suggested that this compound may inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways involved in tumor progression. The azetidine ring's structural similarity to natural peptides allows it to bind to receptors or enzymes overexpressed in cancer cells, thereby blocking their activity. Additionally, the hydrochloride salt form enhances bioavailability, ensuring that the compound reaches its target sites effectively within the body.

The pharmacokinetic profile of 1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride has also been extensively evaluated. In animal models, this compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders as well. Furthermore, its stability under various physiological conditions makes it a promising candidate for formulation into oral or injectable medications.

Advances in computational chemistry have further accelerated the study of 1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride. Molecular docking simulations have revealed insights into its binding interactions with biological targets, helping researchers optimize its structure for improved efficacy and reduced side effects. These virtual screening approaches have identified key residues on target proteins that are critical for drug binding, guiding experimental modifications to enhance potency.

Current clinical trials are exploring the therapeutic potential of azetidinone derivatives like 1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride in treating various diseases. Early-phase studies have shown promising results in managing inflammation-related conditions and certain types of cancer. The compound's ability to modulate immune responses without excessive toxicity makes it an attractive option for developing novel immunotherapies. Additionally, its dual-action mechanism—targeting both extracellular receptors and intracellular enzymes—provides a multifaceted approach to disease intervention.

The future direction of research on 1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride includes exploring its role in precision medicine. By understanding genetic and environmental factors that influence drug response, researchers can tailor treatments to individual patients, maximizing therapeutic benefits while minimizing adverse effects. Combination therapies involving this compound with other drugs are also being investigated to overcome resistance mechanisms observed in chronic diseases.

In conclusion,1-(3-(methylamino)azetidin-1-yl)ethan-1-one hydrochloride (CAS No. 2097968-77-7) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new insights into its mechanisms of action,this compound holds great promise for improving patient outcomes worldwide.